Cas no 2758-98-7 (Methyl piperazine-2-carboxylate)

• Product Name: Methyl piperazine-2-carboxylate
• CAS No: 2758-98-7
• MF: C₆H₁₂N₂O₂
• MW: 144.17168
• MDL: MFCD07772085
• CID: 84467
• PubChem ID: 2760426
• Update Time: 2024-10-30

Methyl piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl piperazine-2-carboxylate
• 2-Piperazinecarboxylic acid methyl ester
• 2‐PIPERAZINECARBOXYLIC ACID METHYL ESTER
• 2-carbomethoxypiperazine
• 2-methoxycarbonyltetrahydropyrazine
• methyl 2-piperazinecarboxylate
• PIP015
• PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER
• 2-Methoxycarbonylpiperazine
• F16118
• methyl piperazine-2-car-boxylate
• J-522624
• EN300-364354
• SB45138
• SCHEMBL1702621
• DB-065988
• CS-0183746
• DB-050072
• ODQZNBWVRPKMKN-UHFFFAOYSA-N
• Q-102937
• 2-Piperazinecarboxylic acid, methyl ester
• (S)-Methyl piperazine-2-carboxylate
• MethylPiperazine-2-carboxylate
• 2758-98-7
• AKOS005067048
• DTXSID90375153

• MDL： MFCD07772085
• Inchi： InChI=1S/C6H12N2O2/c1-10-6(9)5-4-7-2-3-8-5/h5,7-8H,2-4H2,1H3
• InChI Key： ODQZNBWVRPKMKN-UHFFFAOYSA-N
• SMILES： COC(=O)C1CNCCN1

Computed Properties

• Exact Mass: 144.09000
• Monoisotopic Mass: 144.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.059±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 223.6±35.0 ºC (760 Torr),
• Flash Point: 89.0±25.9 ºC,
• Refractive Index: 1.443
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 50.36000
• LogP: -0.62160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives